3,3-Difluoro-1-methylpiperidine-4,4-diol hydrochloride
CAS No.:
Cat. No.: VC16704917
Molecular Formula: C6H12ClF2NO2
Molecular Weight: 203.61 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C6H12ClF2NO2 |
|---|---|
| Molecular Weight | 203.61 g/mol |
| IUPAC Name | 3,3-difluoro-1-methylpiperidine-4,4-diol;hydrochloride |
| Standard InChI | InChI=1S/C6H11F2NO2.ClH/c1-9-3-2-6(10,11)5(7,8)4-9;/h10-11H,2-4H2,1H3;1H |
| Standard InChI Key | CKNCEKXNCWDENW-UHFFFAOYSA-N |
| Canonical SMILES | CN1CCC(C(C1)(F)F)(O)O.Cl |
Introduction
Chemical Identity and Structural Features
3,3-Difluoro-1-methylpiperidine-4,4-diol hydrochloride (CAS No. 2809100-76-1) is a bicyclic amine derivative with the molecular formula C₆H₁₂ClF₂NO₂ and a molecular weight of 203.61 g/mol . The IUPAC name, 3,3-difluoro-1-methylpiperidine-4,4-diol;hydrochloride, reflects its substitution pattern:
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A methyl group at the 1-position of the piperidine ring.
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Two fluorine atoms at the 3-position, creating a geminal difluoro motif.
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Two hydroxyl groups at the 4-position, forming a diol moiety.
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A hydrochloride salt to enhance solubility and stability.
The canonical SMILES string CN1CCC(C(C1)(F)F)(O)O.Cl confirms the connectivity and stereochemistry, while the InChIKey CKNCEKXNCWDENW-UHFFFAOYSA-N provides a unique identifier for computational studies.
Physicochemical Properties
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₆H₁₂ClF₂NO₂ | |
| Molecular Weight | 203.61 g/mol | |
| Purity | ≥97% | |
| Solubility | Water (hydrochloride salt) | |
| Storage Conditions | -20°C, desiccated |
The hydrochloride salt form enhances aqueous solubility, critical for in vitro assays and formulation development. Thermodynamic stability data remain unreported, but analogous difluoropiperidines exhibit melting points between 120–150°C .
| Supplier | Purity | Quantity | Price |
|---|---|---|---|
| Aladdin Scientific | 97% | 100 mg | $236.90 |
| VulcanChem | ≥95% | 500 mg | $882.90 |
Lead times range from 8–12 weeks due to custom synthesis requirements .
Future Research Directions
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Mechanistic Studies: Elucidate the compound’s binding kinetics and off-target effects using cryo-EM and patch-clamp electrophysiology.
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Prodrug Development: Explore ester or carbonate prodrugs to enhance oral bioavailability.
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Clinical Translation: Initiate Phase I trials to assess safety and tolerability in healthy volunteers.
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